2-(benzylthio)-6-[(5-bromo-2-furyl)methylene]-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• IUPAC Name: (6Z)-2-benzylsulfanyl-6-[(5-bromofuran-2-yl)methylidene]-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C17H11BrN4O2S2/c18-13-7-6-11(24-13)8-12-14(19)22-16(20-15(12)23)26-17(21-22)25-9-10-4-2-1-3-5-10/h1-8,19H,9H2/b12-8-,19-14?
• InChI Key: NWCLRVLWZNFJFF-GHZHVEGCSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NN3C(=N)C(=CC4=CC=C(O4)Br)C(=O)N=C3S2
• Isomeric SMILES: C1=CC=C(C=C1)CSC2=NN3C(=N)/C(=C/C4=CC=C(O4)Br)/C(=O)N=C3S2
• Molecular Formula: C17H11BrN4O2S2
• Molecular Weight: 447.3 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazolo[3,2-a]pyrimidin-7-one derivatives, including compounds similar to the one of interest, typically involves reactions of thiouracils with acetylenes or halogenated compounds. For example, Elokhina et al. (1996) demonstrated the synthesis of 5H-thiazolo[3,2-a]pyrimidine derivatives from 6-methyl-2-thiouracil and 1-acyl-2-bromoacetylenes, a process that might be analogous to the synthesis of the compound (Elokhina et al., 1996).

Molecular Structure Analysis

The structural analysis of such compounds often involves X-ray crystallography, providing detailed insights into their molecular geometry. The study by Elokhina et al. is a prime example, where the structure of a closely related compound was established through X-ray structural analysis, underscoring the complex arrangements and interactions within these molecules (Elokhina et al., 1996).

Chemical Reactions and Properties

Thiadiazolo[3,2-a]pyrimidin-7-ones participate in various chemical reactions, indicative of their reactive methylene groups and potential for substitution reactions. Kukaniev et al. (1998) have shown that such compounds readily react with carbon disulfide and phenyl isothiocyanate in the presence of sodium hydride, leading to the formation of thiadiazolo[3,2-a]pyrimidine derivatives with a ketene dithioacetal fragment, reflecting their chemical versatility (Kukaniev et al., 1998).